Cas no 1000577-92-3 (4-Bromo-3,5-difluorophenyl isothiocyanate)

4-Bromo-3,5-difluorophenyl isothiocyanate is a halogenated aromatic isothiocyanate compound commonly used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—the bromo and difluoro substituents—enhance reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. The isothiocyanate group (-N=C=S) enables efficient derivatization with amines and other nucleophiles, making it valuable for constructing heterocycles or modifying biomolecules. The electron-withdrawing fluorine atoms further stabilize reactive intermediates while influencing regioselectivity. This compound is particularly useful in medicinal chemistry for developing targeted inhibitors or probes due to its balanced reactivity and stability under controlled conditions. Proper handling is required due to its moisture sensitivity and potential lachrymatory effects.

4-Bromo-3,5-difluorophenyl isothiocyanate structure

1000577-92-3 structure

Product Name:4-Bromo-3,5-difluorophenyl isothiocyanate

CAS No:1000577-92-3

MF:C₇H₂BrF₂NS

MW:250.063286304474

CID:3157748

PubChem ID:26599116

Update Time:2025-10-18

4-Bromo-3,5-difluorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3,5-difluorophenyl isothiocyanate
- 4-Bromo-3,5-difluorophenylisothiocyanate
- UQVJUTRQHOWKSK-UHFFFAOYSA-N
- MFCD09878121
- 2-bromo-1,3-difluoro-5-isothiocyanatobenzene
- SY328248
- SCHEMBL15557058
- 1000577-92-3
- MDL： MFCD09878121
- Inchi： 1S/C7H2BrF2NS/c8-7-5(9)1-4(11-3-12)2-6(7)10/h1-2H
- InChI Key： UQVJUTRQHOWKSK-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C=C1F)N=C=S)F

Computed Properties

Exact Mass: 248.90594Da
Monoisotopic Mass: 248.90594Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 44.5Å²

4-Bromo-3,5-difluorophenyl isothiocyanate Pricemore >>

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Fluorochem	035630-250mg	4-Bromo-3,5-difluorophenyl isothiocyanate	1000577-92-3	95%	250mg	￡71.00	2022-03-01
Fluorochem	035630-1g	4-Bromo-3,5-difluorophenyl isothiocyanate	1000577-92-3	95%	1g	￡141.00	2022-03-01
Fluorochem	035630-5g	4-Bromo-3,5-difluorophenyl isothiocyanate	1000577-92-3	95%	5g	￡633.00	2022-03-01
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eNovation Chemicals LLC	Y1255177-250mg	2-Bromo-1,3-difluoro-5-isothiocyanatobenzene	1000577-92-3	98%	250mg	$215	2024-06-05
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